Cas no 1805388-40-2 (3-Chloro-5-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde
• CAS No: 1805388-40-2
• MF: C₇H₃ClF₂INO
• MW: 317.459100008011
• CID: 4867053
• Update Time: 2025-10-19

3-Chloro-5-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C7H3ClF2INO/c8-5-4(2-13)3(6(9)10)1-12-7(5)11/h1-2,6H
• InChI Key： OZEIISSFOWNDBM-UHFFFAOYSA-N
• SMILES： IC1=C(C(C=O)=C(C=N1)C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-5-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde

3-Chloro-5-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 3-Chloro-5-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde, identified by the CAS number 1805388-40-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The presence of multiple functional groups, including a chloro group, a difluoromethyl substituent, an iodine atom, and an aldehyde group, makes this molecule particularly interesting for researchers exploring complex molecular interactions and reactivity patterns.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The 3-chloro substitution on the pyridine ring is known to influence the molecule's electronic properties, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. This feature is crucial in designing bioactive compounds with high affinity for specific biological targets. Additionally, the 5-(difluoromethyl) group introduces steric hindrance and further modulates the molecule's reactivity, making it a valuable component in asymmetric synthesis and catalytic processes.

The presence of an iodine atom at the 2-position of the pyridine ring adds another layer of complexity to this compound. Iodine is a heavy atom that can significantly influence the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent research has shown that iodinated compounds often exhibit improved bioavailability and stability in biological systems, making them promising candidates for drug development. Furthermore, the aldehyde group at the 4-position provides a site for further functionalization, enabling researchers to explore a wide range of chemical transformations and applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques. The construction of the pyridine ring typically involves cyclization reactions, such as the Paal-Knorr synthesis or variations thereof. The introduction of substituents like chloro, difluoromethyl, and iodine groups requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have provided new avenues for constructing such complex molecules with high enantioselectivity, which is essential for developing chiral pharmaceutical agents.

The physical and chemical properties of 3-Chloro-5-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde have been extensively studied to understand its behavior under various conditions. Its melting point, solubility, and stability are critical factors that determine its suitability for different applications. For instance, its solubility in organic solvents makes it ideal for use in solution-phase reactions, while its thermal stability ensures that it can withstand harsh reaction conditions without decomposing prematurely.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with potential anti-inflammatory or anticancer properties. The aldehyde group can be used to form imines or other derivatives that interact with biological targets such as enzymes or receptors. Additionally, its unique electronic properties make it a candidate for use in materials science applications, such as organic electronics or sensors.

Recent research has also focused on the environmental impact of this compound. Understanding its degradation pathways and toxicity profile is essential for ensuring safe handling and disposal. Studies have shown that under certain conditions, this compound undergoes hydrolysis or photodegradation to form less harmful byproducts. However, further investigation is required to fully assess its environmental fate and potential risks.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde, with its unique structure and functional groups represented by CAS number 1805388-40-2 , represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. Its versatility in synthetic chemistry combined with its potential biological activity makes it an exciting subject for future research. As our understanding of this compound deepens through ongoing studies , we can expect new insights into its applications across various fields , contributing to advancements in science and technology.